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Compound of Interest

Compound Name: Lithium tetrahydridoaluminate

Cat. No.: B1195912

Essential Safety and Handling Guide for Lithium
Tetrahydridoaluminate

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety protocols, personal protective equipment (PPE)
requirements, and operational and disposal procedures for the safe handling of Lithium
Tetrahydridoaluminate (LiAIH4), also known as Lithium Aluminum Hydride (LAH). Strict
adherence to these guidelines is mandatory to mitigate the significant risks associated with this
highly reactive and potent reducing agent.

Lithium Tetrahydridoaluminate is a fine, white to grey crystalline powder that is stable in dry
air but reacts violently with water and moisture, producing flammable hydrogen gas which can
spontaneously ignite.[1][2][3][4] It is also corrosive and can cause severe burns to the skin and
eyes.[3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against the hazards of LiAlH4. The
following equipment must be worn at all times when handling this chemical.
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PPE Component

Specification

Rationale

Body Protection

Flame-resistant lab coat (100%

cotton recommended).[3][5]

Protects against fire and

chemical splashes.

Full-length pants and closed-
toe shoes.[3][5]

Ensures no exposed skin on

the lower body.

Hand Protection

Chemical-resistant gloves
(Nitrile or Neoprene are
recommended).[3][5][6] Double

gloving is advised.[3]

Prevents skin contact with the

corrosive material.

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles.[3][7]

Protects eyes from dust and

splashes.

A full-face shield should be
worn over safety
glasses/goggles, especially for

larger quantities.[3]

Provides an additional layer of
protection for the entire face
from splashes and potential

violent reactions.

Respiratory Protection

A NIOSH-approved respirator
may be required if handling
outside a fume hood or
glovebox.[5][6]

Protects against inhalation of
harmful dust. A risk
assessment should determine

the specific need.

Safe Handling and Operational Workflow

All manipulations of Lithium Tetrahydridoaluminate must be conducted in a controlled and

inert environment to prevent contact with moisture and air.
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Experimental Protocol: Quenching and Disposal of
Lithium Tetrahydridoaluminate

This protocol outlines the steps for safely neutralizing (quenching) excess or residual LiAIH4
and contaminated materials before disposal. This procedure must be performed in a fume
hood.

Materials:

o Excess LiAlH4 or contaminated materials (e.g., glassware, filter paper)

Anhydrous high-boiling point alcohol (e.g., isopropanol, n-butanol)[3][8]

Anhydrous ether or THF

Large beaker or flask (at least 3 times the volume of the quenching solution)

Stir bar and stir plate

Ice bath

Dropping funnel

Procedure:

Preparation: Place the beaker or flask containing a stir bar in an ice bath on a stir plate.

 Inert Solvent Addition: Add an anhydrous ether or THF to the beaker to create a slurry of the
LiAlH4 waste. Begin stirring.

» Slow Quenching: Slowly add the high-boiling point alcohol dropwise via a dropping funnel.
The reaction can be vigorous and generate a significant amount of hydrogen gas.[8]
Maintain a slow addition rate to control the reaction.

o Completion of Quenching: Continue adding the alcohol until the evolution of gas ceases.

» Water Addition (Caution): Once the reaction with alcohol is complete, very slowly and
cautiously add an equal volume of water to the mixture to ensure all reactive hydride has
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been destroyed.

o Neutralization: Neutralize the resulting alkaline solution with a dilute acid (e.g., 1M HCI)

dropwise. Monitor the pH.

» Disposal: The final neutralized aqueous solution can be disposed of as hazardous waste
according to institutional and local regulations.[8][9] All contaminated disposables (gloves,
etc.) should also be collected and disposed of as hazardous waste.

Hazard Visualization: Reaction with Water

The primary hazard associated with Lithium Tetrahydridoaluminate is its violent reaction with
water, which underscores the need for stringent moisture control.
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Emergency Procedures

Spill:

+ Evacuate the area and control all ignition sources.[7]
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» Wearing full PPE, cover the spill with dry sand or a specialized Class D fire extinguisher
powder (e.g., Met-L-X).[7]

» Using non-sparking tools, scoop the material into a dry, labeled container for disposal.[3][7]
e DO NOT USE WATER, carbon dioxide, or other standard fire extinguishers.[7]
Personal Exposure:

o Skin Contact: Brush off any solid particles immediately.[3] Flush the affected area with
copious amounts of cool water for at least 15 minutes and seek immediate medical attention.

[7]

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
lifting the upper and lower eyelids. Seek immediate medical attention.

 Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek immediate
medical attention.[6]

 Ingestion: Do not induce vomiting. Drink 2-3 glasses of water and seek immediate medical
attention.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Lithium Tetrahydridoaluminate : A powerful nucleophilic reducing agent_Chemicalbook
[chemicalbook.com]

2. Lithium aluminium hydride - Wikipedia [en.wikipedia.org]

3. benchchem.com [benchchem.com]

4. byjus.com [byjus.com]

5. purdue.edu [purdue.edu]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://ehs.princeton.edu/laboratory-research/chemical-safety/chemical-specific-protocols/lithium-aluminum-hydride
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Aluminium_3_lithium_1.pdf
https://ehs.princeton.edu/laboratory-research/chemical-safety/chemical-specific-protocols/lithium-aluminum-hydride
https://ehs.princeton.edu/laboratory-research/chemical-safety/chemical-specific-protocols/lithium-aluminum-hydride
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Aluminium_3_lithium_1.pdf
https://ehs.princeton.edu/laboratory-research/chemical-safety/chemical-specific-protocols/lithium-aluminum-hydride
https://research.uga.edu/docs/CSP1500/LithiumAluminumHydride-16853-85-3.docx
https://ehs.princeton.edu/laboratory-research/chemical-safety/chemical-specific-protocols/lithium-aluminum-hydride
https://www.benchchem.com/product/b1195912?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/article/lithium-tetrahydridoaluminate-a-powerful-nucleophilic-reducing-agent.htm
https://www.chemicalbook.com/article/lithium-tetrahydridoaluminate-a-powerful-nucleophilic-reducing-agent.htm
https://en.wikipedia.org/wiki/Lithium_aluminium_hydride
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Aluminium_3_lithium_1.pdf
https://byjus.com/chemistry/lithium-aluminium-hydride/
https://www.purdue.edu/ehps/rem/documents/sops/soplithium.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 6. research.uga.edu [research.uga.edu]
e 7. ehs.princeton.edu [ehs.princeton.edu]
o 8. datasheets.scbt.com [datasheets.scbt.com]
e 9. sigmaaldrich.com [sigmaaldrich.com]
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tetrahydridoaluminate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195912#personal-protective-equipment-for-
handling-lithium-tetrahydridoaluminate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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